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Compound of Interest

Compound Name: sFTX-3.3

Cat. No.: B15619380 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
sFTX-3.3 is a synthetic polyamine amide that has garnered significant interest in the scientific

community for its role as a voltage-sensitive calcium channel blocker. As a synthetic analogue

of FTX-3.3, a naturally occurring toxin found in the venom of the funnel web spider

(Agelenopsis aperta), sFTX-3.3 provides a valuable tool for the study of calcium channel

function and its modulation. This technical guide provides a comprehensive overview of the

polyamine structure of sFTX-3.3, its chemical properties, a detailed synthesis protocol, and its

biological activity with a focus on its interaction with various calcium channel subtypes. The

information is presented to support ongoing research and to facilitate the development of novel

therapeutic agents targeting ion channels.

Chemical Structure and Properties
sFTX-3.3 is a polyamine amide characterized by a linear polyamine chain with a terminal

amide group. The presence of this amide functionality distinguishes it from its natural

counterpart, FTX-3.3, and contributes to its unique pharmacological profile.

IUPAC Name: (2S)-2-amino-5-[(aminoiminomethyl)amino]-N-[3-[(3-

aminopropyl)amino]propyl]pentanamide

Molecular Formula: C₁₃H₃₀N₈O
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Chemical Structure:
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Resin Preparation

Polyamine Chain Elongation

Cleavage and Deprotection

Purification and Analysis

Start with Rink Amide Resin

Swell resin in DMF

Fmoc deprotection (20% piperidine in DMF)

Couple Fmoc-protected amino acid (e.g., Fmoc-Arg(Pbf)-OH) using HBTU/HOBt/DIEA

Fmoc deprotection

Couple protected diamine (e.g., N-Boc-1,3-diaminopropane)

Boc deprotection (TFA)

Couple protected diamine (e.g., N-Fmoc-1,3-diaminopropane)

Fmoc deprotection

Couple (S)-2-amino-pentanoic acid derivative

Cleave from resin and remove side-chain protecting groups with TFA cocktail (e.g., TFA/TIS/H₂O)

Precipitate crude product in cold diethyl ether

Purify by reverse-phase HPLC

Characterize by Mass Spectrometry and NMR

Final Product

Pure sFTX-3.3
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Cell Preparation

Recording Setup

Electrophysiological Recording

Data Analysis

Culture primary neurons (e.g., rat cerebellar Purkinje cells) on coverslips

Place coverslip in recording chamber on microscope stage

Perfuse with extracellular solution

Pull and fill patch pipette with intracellular solution

Approach a neuron with the patch pipette

Form a gigaohm seal

Rupture the membrane to achieve whole-cell configuration

Record baseline calcium currents using a voltage-step protocol

Apply sFTX-3.3 via the perfusion system

Record calcium currents in the presence of sFTX-3.3

Washout sFTX-3.3 with extracellular solution

Record recovery of calcium currents

Measure peak current amplitudes

Calculate percentage of inhibition

Construct dose-response curves to determine IC₅₀
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[https://www.benchchem.com/product/b15619380#understanding-the-polyamine-structure-
of-sftx-3-3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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